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Compound of Interest

Compound Name:
3-(4-Bromophenyl)-3-

oxopropanenitrile

Cat. No.: B1269170 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling 3-(4-Bromophenyl)-3-oxopropanenitrile, a compound that, like many brominated

organic and nitrile-containing substances, requires careful management. Adherence to these

protocols will minimize risks and support the integrity of your research.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for 3-(4-Bromophenyl)-3-oxopropanenitrile is not

readily available, data from analogous compounds such as 3-(4-bromophenyl)propionitrile and

other brominated organic compounds indicate potential hazards. These include toxicity if

swallowed, in contact with skin, or inhaled, as well as the potential for skin and eye irritation.[1]

[2][3] Therefore, a stringent PPE protocol is mandatory.

Minimum PPE Requirements:
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PPE Component Specification Rationale

Eye Protection
ANSI Z87.1 certified safety

glasses with side shields.[4][5]

Protects eyes from splashes

and airborne particles.

Face Protection Face shield

Recommended when there is

a high risk of splashing, such

as during mixing of corrosive

substances.[6]

Hand Protection
Disposable nitrile gloves.[4][7]

[8][9]

Provides a barrier against skin

contact. For prolonged or high-

exposure tasks, consider

double-gloving or wearing

heavier-duty nitrile gloves.[5]

Body Protection Long-sleeved laboratory coat.

Protects skin and personal

clothing from contamination.[4]

[6]

Footwear Closed-toe shoes.[4][6]
Prevents injuries from spills or

dropped objects.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[1][3]

Minimizes inhalation of dust,

aerosols, or vapors.

Operational Plan: Step-by-Step Handling Protocol
1. Engineering Controls:

Always handle 3-(4-Bromophenyl)-3-oxopropanenitrile in a certified chemical fume hood

to minimize inhalation exposure.[3][9]

Ensure an eyewash station and safety shower are readily accessible.[10]

2. Handling Procedures:

Avoid direct contact with the substance.[3]
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Prevent the formation of dust and aerosols.[1]

Use non-sparking tools to prevent ignition.[1]

Wash hands thoroughly after handling and before leaving the laboratory.[11]

3. Storage:

Store in a cool, dry, and well-ventilated area away from direct sunlight and heat sources.[3]

[12]

Keep the container tightly closed.[1][3][12]

Store away from incompatible materials such as strong oxidizing agents and strong acids.[3]

[12]

Emergency Procedures
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Emergency Situation Immediate Action

Skin Contact

Immediately remove contaminated clothing.[1]

[11] Wash the affected area with soap and

plenty of water for at least 15 minutes.[1][2]

Seek medical attention if irritation persists.[1]

Eye Contact

Immediately rinse eyes cautiously with water for

at least 15 minutes, removing contact lenses if

present and easy to do.[1][2] Seek immediate

medical attention.[1][11]

Inhalation

Move the person to fresh air and keep them

comfortable for breathing.[1][2] If breathing is

difficult, give oxygen.[1] Seek immediate

medical attention.[1][11]

Ingestion

Do NOT induce vomiting.[3] Rinse mouth with

water.[1] Seek immediate medical attention.[1]

[11]

Minor Spill

Alert personnel in the immediate area.[12]

Absorb the spill with an inert material (e.g.,

sand, vermiculite) and collect it into a labeled

hazardous waste container.[1][12]

Disposal Plan
Proper disposal of 3-(4-Bromophenyl)-3-oxopropanenitrile and associated waste is critical to

prevent environmental contamination and ensure regulatory compliance.
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Waste Type Disposal Protocol

Unused Chemical

Dispose of as hazardous waste in a designated,

properly labeled container for halogenated

organic waste.[9][12]

Contaminated Lab Supplies (e.g., gloves, filter

paper)

Collect in a designated solid hazardous waste

container.[12]

Aqueous Waste

Aqueous solutions containing the compound

should be treated as hazardous waste and

collected separately.[12] Do not pour down the

drain.[9]

All waste must be disposed of in accordance with local, state, and federal regulations.
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Caption: Workflow for handling 3-(4-Bromophenyl)-3-oxopropanenitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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